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Cat. No.: B1200811

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the vapor pressure of
dichlorotetrafluoroethane (CCl2F4), a compound historically known by trade names such as
Freon 114 or R-114. Dichlorotetrafluoroethane is a chlorofluorocarbon (CFC) that has seen
use as a refrigerant.[1] This document compiles vapor pressure data at various temperatures,
details the experimental methodologies used for these measurements, and presents a logical
workflow for data acquisition and presentation.

Physical and Chemical Properties

Dichlorotetrafluoroethane is a colorless, non-flammable gas with a slight, ethereal odor at
high concentrations.[2][3] It has a molecular weight of approximately 170.92 g/mol .[1][4] The
compound's critical point is reached at a temperature of 145.7°C (294.3°F) and a pressure of
32.2 atm (473.2 psia).[2] Key physical properties are summarized below:

e Boiling Point: 3.8°C (38.8°F) at 1 atm[2]
e Freezing Point: -94°C (-137°F)[2]
o Critical Temperature: 145.7°C (294.3°F)[2]

 Critical Pressure: 32.2 atm (473.2 psia)[2]
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It is important to note that commercial dichlorotetrafluoroethane is often a mixture of two
isomers: 1,2-dichloro-1,1,2,2-tetrafluoroethane (CFC-114) and 1,1-dichloro-1,2,2,2-
tetrafluoroethane (CFC-114a), as their separation is challenging.[1][5]

Vapor Pressure Data

The vapor pressure of dichlorotetrafluoroethane has been measured by various investigators
over a range of temperatures. The following tables summarize this data from multiple sources,
presenting it in different units for ease of comparison and application.

Table 1: Vapor Pressure of Dichlorotetrafluoroethane in psia
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Temperature (°F) Vapor Pressure (psia)
-20 22.9
-15 21.8
-10 20.6
-5 19.3
0 17.8
5 16.2
10 14.4
15 12.4
20 10.2
25 7.8
30 5.2
35 2.3
40 0.4
45 2.0
50 3.8
55 5.8
60 7.9
65 10.1
70 12.6
75 15.2
80 18.0
85 20.9
90 241
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95 27.5
100 31.2
105 35.0
110 39.1
115 43.4
120 48.0
125 52.8
130 58.0
135 63.4
140 69.1
145 75.1
150 81.4

Source: A-Gas Technical Information Sheet[6]

Table 2: Vapor Pressure of Dichlorotetrafluoroethane at Specific Temperatures

Temperature Vapor Pressure
0°C 8.807E-1 bar
15°C 1.536 bar

21°C 1.9 atm

70 °F (21.1 °C) 1.9 atm

77 °F (25 °C) 2616.02 mmHg

Sources: Air Liquide Gas Encyclopedia, Wikipedia, NOAA CAMEO Chemicals[1][3][7][8]

Table 3: Temperature at a Given Vapor Pressure
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Vapor Pressure Temperature (°C)
1Pa -110.7

10 Pa -96.0

100 Pa -79.7

1 kPa -61.5

10 kPa -40.2

100 kPa -13.8

Note: These values may not be identical to the source due to refitting of data.[9]

Experimental Protocols for Vapor Pressure
Measurement

The determination of vapor pressure is a fundamental aspect of characterizing the
physicochemical properties of a substance. While specific, detailed protocols for every cited
data point are not available, the general methodologies for measuring the vapor pressure of
volatile compounds like dichlorotetrafluoroethane can be described.

Static Method:

The static method is a direct measurement of the vapor pressure of a substance at
thermodynamic equilibrium. A sample of the substance is placed in a thermostated container
connected to a pressure measuring device. The system is evacuated to remove any foreign
gases, and the sample is allowed to reach equilibrium with its vapor phase at a set
temperature. The pressure exerted by the vapor is then directly measured. This method is
suitable for pressures up to 10° Pa.[10]

Knudsen Effusion Method:

This method is employed for measuring low vapor pressures, typically below 100 Pa.[10] A
sample is placed in a cell with a small orifice. The cell is heated in a vacuum, causing the
substance to effuse through the orifice. The rate of mass loss is measured, and from this, the
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vapor pressure can be calculated using the Knudsen equation, which relates the rate of
effusion to the vapor pressure, the area of the orifice, the temperature, and the molar mass of
the substance.[10]

Isochoric Apparatus:

A more advanced method involves using an isochoric apparatus to measure the pressure-
volume-temperature (PVT) properties of a substance.[11] In this method, a known amount of
the substance is confined in a cell of a fixed, known volume. The temperature of the cell is
precisely controlled, and the resulting pressure is measured. By performing measurements
along different isochores (lines of constant volume), the vapor pressure curve can be
determined with high accuracy.[11]

Logical Workflow for Vapor Pressure Data
Determination

The process of determining and presenting vapor pressure data for a compound like
dichlorotetrafluoroethane follows a structured workflow. This can be visualized as a series of
interconnected steps from sample preparation to data dissemination.
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Caption: Workflow for Determining and Presenting Vapor Pressure Data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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